N-(4-methoxyphenyl)-2-[4-(4-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[4-(4-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H19N3O4S/c1-26-16-7-3-14(4-8-16)22-18(24)13-28-19-20(25)23(12-11-21-19)15-5-9-17(27-2)10-6-15/h3-12H,13H2,1-2H3,(H,22,24)
• InChI Key: DSEKQHAUKHAAJG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NC=CN(C2=O)C3=CC=C(C=C3)OC
• Molecular Formula: C20H19N3O4S
• Molecular Weight: 397.4 g/mol

Description

N-(4-methoxyphenyl)-2-[4-(4-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide, also known as MPOPSA, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Computational and Pharmacological Potential

Research has explored the computational and pharmacological potential of novel derivatives, including oxadiazole and pyrazole derivatives, for applications such as toxicity assessment, tumor inhibition, and anti-inflammatory actions. For instance, docking against targets like epidermal growth factor receptor (EGFR) and cyclooxygenase-2 (COX-2) revealed moderate inhibitory effects, suggesting implications in cancer therapy and inflammation control (M. Faheem, 2018).

Anticancer Activity

The design and synthesis of drug-like molecules with anticancer properties have been a significant focus. A study described the synthesis of a novel non-condensed pyrazoline-bearing hybrid molecule, showcasing its anticancer activity in vitro, highlighting the potential of such compounds in cancer treatment (I. Yushyn, S. Holota, Roman Lesyk, 2022).

Antibacterial and Antifungal Activities

The synthesis of novel derivatives for antibacterial and antifungal purposes is also an area of interest. For example, the creation of sulfanyl-1,3,4-oxadiazole derivatives tested for antibacterial activity showcases the ongoing efforts to develop new antimicrobial agents (А. А. Aghekyan et al., 2020).

Enzyme Inhibition

Another significant area of research is the synthesis and evaluation of compounds for their enzyme inhibitory activities. Studies have synthesized and evaluated derivatives for their potential as inhibitors of enzymes like carbonic anhydrase and acetylcholinesterase, indicating possible therapeutic applications in diseases where such enzymes are implicated (K. Shukla et al., 2012).

Photoresponsive Materials

The development of photoresponsive materials using functional monomers for the controlled release and uptake of pharmaceuticals demonstrates the compound's potential utility in creating smart drug delivery systems. This research indicates the broader application of such chemical frameworks in materials science (C. Gong, Ka‐Leung Wong, M. Lam, 2008).